Cas no 2122-21-6 (1-acetyl-aspidospermidin-17-ol)

• Product Name: 1-acetyl-aspidospermidin-17-ol
• CAS No: 2122-21-6
• MF: C₂₁H₂₈N₂O₂
• MW: 340.459225654602
• CID: 2009033
• PubChem ID: 22216321
• Update Time: 2025-04-21

1-acetyl-aspidospermidin-17-ol Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-aspidospermidin-17-ol
• Demethyl-aspidospermin
• Demethylaspidospermin
• CHEMBL2047336
• O-Demethylaspidospermine
• 2122-21-6
• DTXSID801264952
• 1-(17-Hydroxyaspidospermidin-1-yl)ethanone

• Inchi： 1S/C21H28N2O2/c1-3-20-9-5-12-22-13-11-21(19(20)22)15-6-4-7-16(25)18(15)23(14(2)24)17(21)8-10-20/h4,6-7,17,19,25H,3,5,8-13H2,1-2H3/t17-,19-,20-,21-/m1/s1
• InChI Key： XLNXVRNSNBJROM-CWJKEVGVSA-N
• SMILES： OC1=CC=CC2=C1N(C(C)=O)[C@@H]1CC[C@@]3(CC)CCCN4CC[C@]12[C@H]43

Computed Properties

• Exact Mass: 340.215078140g/mol
• Monoisotopic Mass: 340.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids
• Natural Products and Extracts Plant Extracts Plant based Strempeliopsis strempelioides